Cas no 2648971-76-8 (1-fluoro-4-2-(1-isocyanatocyclopropyl)ethylbenzene)

• Product Name: 1-fluoro-4-2-(1-isocyanatocyclopropyl)ethylbenzene
• CAS No: 2648971-76-8
• MF: C₁₂H₁₂FNO
• MW: 205.228186607361
• CID: 6291408
• PubChem ID: 165763819
• Update Time: 2025-05-23

1-fluoro-4-2-(1-isocyanatocyclopropyl)ethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-4-2-(1-isocyanatocyclopropyl)ethylbenzene
• 2648971-76-8
• EN300-1775694
• 1-fluoro-4-[2-(1-isocyanatocyclopropyl)ethyl]benzene

• Inchi： 1S/C12H12FNO/c13-11-3-1-10(2-4-11)5-6-12(7-8-12)14-9-15/h1-4H,5-8H2
• InChI Key： LNTHSKUELNISHO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CCC1(CC1)N=C=O

Computed Properties

• Exact Mass: 205.090292168g/mol
• Monoisotopic Mass: 205.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 29.4Ų

Additional information on 1-fluoro-4-2-(1-isocyanatocyclopropyl)ethylbenzene

Professional Introduction to Compound with CAS No. 2648971-76-8 and Product Name: 1-fluoro-4-2-(1-isocyanatocyclopropyl)ethylbenzene

The compound in question, identified by the chemical abstracts service number CAS No. 2648971-76-8, is a specialized organic molecule that has garnered attention in the field of pharmaceutical chemistry due to its unique structural and functional attributes. The product name, 1-fluoro-4-2-(1-isocyanatocyclopropyl)ethylbenzene, highlights key substituents that contribute to its distinct chemical properties and potential applications.

At the core of this compound's structure is a benzene ring, which is a fundamental aromatic system widely recognized for its stability and reactivity in organic synthesis. The presence of a fluoro group at the 1-position introduces electron-withdrawing effects, influencing the electronic distribution across the aromatic ring. This modification can significantly alter the compound's interaction with biological targets, making it a valuable candidate for drug discovery efforts.

The isocyanato functional group at the 2-position of the cyclopropyl substituent is particularly noteworthy. Isocyanates are known for their reactivity in forming urethanes and carbamates, which are crucial motifs in many bioactive molecules. The cyclopropyl ring itself adds another layer of complexity, as it introduces steric hindrance and can influence the conformational flexibility of the molecule. This combination of features makes 1-fluoro-4-2-(1-isocyanatocyclopropyl)ethylbenzene a promising scaffold for developing novel therapeutic agents.

Recent advancements in medicinal chemistry have demonstrated the importance of fluorinated aromatic compounds in enhancing drug efficacy and bioavailability. The fluoro group, in particular, is well-documented for its ability to improve metabolic stability, lipophilicity, and binding affinity to biological targets. In the context of this compound, the fluorine atom at the 1-position of the benzene ring likely contributes to these desirable properties, making it an attractive moiety for further derivatization.

The isocyanato group at the 2-position offers a reactive handle for further chemical modifications. This functionality can be used to introduce urethane or carbamate linkages, which are common in drug molecules due to their ability to form hydrogen bonds and interact with biological receptors. The cyclopropyl substituent further enhances the molecule's structural diversity, potentially allowing for unique interactions with biological targets that linear or branched aliphatic chains might not provide.

In terms of synthetic applications, 1-fluoro-4-2-(1-isocyanatocyclopropyl)ethylbenzene could serve as a key intermediate in the preparation of more complex molecules. The presence of both fluorine and isocyanato groups provides multiple opportunities for cross-coupling reactions, nucleophilic substitutions, or other transformations that are commonly employed in drug discovery pipelines. These synthetic pathways could lead to novel compounds with enhanced pharmacological properties.

Current research in pharmaceutical chemistry increasingly focuses on developing small molecules with tailored electronic and steric properties to optimize their interaction with biological targets. The structural features of 1-fluoro-4-2-(1-isocyanatocyclopropyl)ethylbenzene, including its fluorinated aromatic core and reactive isocyanato group, align well with these trends. Such compounds are being explored for their potential applications in treating various diseases, including cancer, inflammatory disorders, and infectious diseases.

The cyclopropyl ring in this molecule adds an interesting dimension from a structural biology perspective. Cyclopropanes are known for their rigidity and can impose specific conformations on attached groups. This rigidity might be exploited to enhance binding affinity or selectivity when interacting with biological targets such as enzymes or receptors. Additionally, the presence of both fluorine and isocyanato groups allows for fine-tuning of electronic properties through further derivatization, which could lead to compounds with improved pharmacokinetic profiles.

From a computational chemistry standpoint, 1-fluoro-4-2-(1-isocyanatocyclopropyl)ethylbenzene presents an intriguing system for study. Molecular modeling techniques can be used to predict its interactions with potential biological targets, providing insights into how modifications might affect its potency and selectivity. These computational studies are often essential in guiding experimental efforts toward optimizing lead compounds for drug development.

The reactivity of the isocyanato group also opens up possibilities for exploring new synthetic methodologies. For instance, it can undergo reactions with alcohols or amines to form urethanes or carbamates, respectively. These reactions are not only synthetically versatile but also biologically relevant, as many drugs contain urethane or carbamate functionalities due to their favorable pharmacokinetic properties.

In conclusion,1-fluoro-4-2-(1-isocyanatocyclopropyl)ethylbenzene represents a structurally complex and functionally interesting molecule with significant potential in pharmaceutical research. Its unique combination of substituents—particularly the fluoro group at the 1-position and the reactive isocyanato group at the 2-position—makes it a valuable scaffold for developing novel therapeutic agents. Further exploration of its synthetic applications and biological interactions could lead to groundbreaking advancements in drug discovery and development.